N-[3-(1H-Pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]prop-2-enamide

• IUPAC Name: N-[3-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C16H13N3O2/c1-2-15(20)19-11-4-3-5-12(10-11)21-14-7-9-18-16-13(14)6-8-17-16/h2-10H,1H2,(H,17,18)(H,19,20)
• InChI Key: TWGXYNUNPUPABD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC(=CC=C1)OC2=C3C=CNC3=NC=C2
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

“N-[3-(1H-Pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]prop-2-enamide” is a derivative of 1H-pyrrolo[2,3-b]pyridine. This compound belongs to the class of organic compounds known as aromatic anilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group.

Molecular Structure Analysis

The molecular structure of 1H-Pyrrolo[2,3-b]pyridine, a core structure in “N-[3-(1H-Pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]prop-2-enamide”, is available in the NIST Chemistry WebBook. The structure can be viewed as a 2D Mol file or a computed 3D SD file.

Mechanism of Action

1H-Pyrrolo[2,3-b]pyridine derivatives have been reported to have potent activities against FGFR1, 2, and 3. Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors, making FGFRs an attractive target for cancer therapy.

Future Directions

The research on 1H-pyrrolo[2,3-b]pyridine derivatives is ongoing, with a focus on developing these compounds as potent inhibitors of FGFR. These compounds could potentially be used in cancer therapy, given their ability to inhibit the FGFR signaling pathway.